5-ethyl-N-methyl-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,3-oxazole-4-carboxamide

• IUPAC Name: 5-ethyl-N-methyl-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c1-3-14-15(18-11-22-14)17(21)20(2)9-13-10-23-16(19-13)12-7-5-4-6-8-12/h4-8,10-11H,3,9H2,1-2H3
• InChI Key: PGFKQWHGNBOWIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CO1)C(=O)N(C)CC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

Thiazoles are a type of heterocyclic compound that contain a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. They are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

Thiazoles have a planar ring structure. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical and Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They are clear pale yellow liquids with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazoles can vary depending on the specific compound and its biological target. For example, some thiazoles act as antimicrobial agents by inhibiting bacterial DNA gyrase.

Safety and Hazards

The safety and hazards of a specific thiazole compound would depend on its specific structure and properties. Some thiazoles are used as drugs and have been found to have minimal side effects.

Future Directions

Thiazoles have been the subject of much research due to their diverse biological activities and potential therapeutic applications. Future research may focus on the design and development of new thiazole derivatives with improved efficacy and safety profiles.